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Chemical and Pharmacological Profile of Velnacrine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Velnacrine Maleate

CAS No.: 112964-99-5

Cat. No.: S619733

Although direct stability data is lacking, here is a summary of the key identified information for Velnacrine

and its Maleate salt.

Property Description

IUPAC Name 9-amino-1,2,3,4-tetrahydroacridin-1-ol [1]
Chemical Formula Cq13H14N50 [1]

Molar Mass 214.268 g-mol~1 [1]

Salt Form Identifiers Maleate salt: 118909-22-1 [1]

Primary Acetylcholinesterase (AChE) & Butyrylcholinesterase inhibitor [1]
Pharmacology

Therapeutic Increase cholinergic neurotransmission to counter reduced acetylcholine levels
Rationale in Alzheimer's disease [2]

Development Status  Clinical development halted; FDA did not recommend approval [1]

Suggested Experimental Pathways for Stability
Assessment
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In the absence of existing protocols, the following approaches are recommended to generate the necessary

data.

¢ Forced Degradation Studies: Conduct stress testing under various conditions as per ICH guidelines
(Q1A(R2) and Q1B). Prepare solutions of Velnacrine Maleate in relevant solvents (e.g., water,
buffered solutions) and subject them to:
o Acidic and Basic Conditions: Heat at elevated temperature (e.g., 60°C) for a set period.

o

Oxidative Stress: Expose to low concentrations of hydrogen peroxide at room temperature.
Photostability: Follow ICH Q1B by exposing samples to UV and visible light.
Thermal Stability: Monitor solutions under long-term and accelerated storage conditions.
¢ Analytical Method Development: Employ stability-indicating methods to track the parent compound
and degradation products.
o High-Performance Liquid Chromatography (HPLC) with UV/Vis or mass spectrometric

[¢]

[¢]

detection is essential. The published use of chromatography for Velnacrine separation suggests
this is a viable approach [3].

o Critical parameters to monitor include assay of Velnacrine, and the formation and identification
of any degradation impurities.

Pharmacological Context and Development History

Understanding why this compound was studied can inform the goals of your stability research. Velnacrine is
an acetylcholinesterase inhibitor investigated for the symptomatic treatment of Alzheimer's disease [2] [1]. It

is a hydroxylated derivative and active metabolite of tacrine [1].

Clinical trials from the 1990s reported that velnacrine conferred modest cognitive benefits in some patients,
but its development was likely discontinued due to significant safety concerns, including hepatotoxicity
(elevated liver enzymes) and neutropenia, which led to a high rate of treatment discontinuation [2] [1]. The

FDA voted against recommending its approval [1].

The following diagram illustrates its known mechanism of action, which forms the basis of its therapeutic

application.
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maleate-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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